Cas no 933690-51-8 (Pyrido[2,3-b]pyrazin-8-ylmethanamine)

• Product Name: Pyrido[2,3-b]pyrazin-8-ylmethanamine
• CAS No: 933690-51-8
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 6782082
• PubChem ID: 84651036
• Update Time: 2025-05-25

Pyrido[2,3-b]pyrazin-8-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b]pyrazin-8-ylmethanamine
• 933690-51-8

• Inchi： 1S/C8H8N4/c9-5-6-1-2-11-8-7(6)10-3-4-12-8/h1-4H,5,9H2
• InChI Key： UDPOPWDGYUVIIF-UHFFFAOYSA-N
• SMILES： N1C=CN=C2C=1C(=CC=N2)CN

Computed Properties

• Exact Mass: 160.074896272g/mol
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 64.7Ų

Additional information on Pyrido[2,3-b]pyrazin-8-ylmethanamine

Pyrido[2,3-b]pyrazin-8-ylmethanamine: A Comprehensive Overview

Pyrido[2,3-b]pyrazin-8-ylmethanamine, also known by its CAS number 933690-51-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyrido[2,3-b]pyrazine, a heterocyclic aromatic system, with a methanamine substituent attached at the 8-position. The structure of this compound is notable for its unique electronic properties and potential applications in drug design and advanced materials.

The synthesis of Pyrido[2,3-b]pyrazin-8-ylmethanamine involves a series of carefully designed organic reactions. Researchers have employed various strategies, including condensation reactions and cyclization processes, to construct the pyrido[2,3-b]pyrazine core. The introduction of the methanamine group at the 8-position is typically achieved through nucleophilic substitution or amine alkylation methods. These synthetic routes have been optimized to ensure high yields and purity, making this compound accessible for further studies.

Recent studies have highlighted the potential of Pyrido[2,3-b]pyrazin-8-ylmethanamine in the development of novel pharmaceutical agents. The compound's ability to act as a ligand in metalloenzyme inhibition has been explored in several research papers. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising activity against certain proteases, suggesting its potential role in antiviral therapies.

In addition to its pharmaceutical applications, Pyrido[2,3-b]pyrazin-8-ylmethanamine has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various deposition techniques, which could lead to advancements in flexible electronics.

The structural versatility of Pyrido[2,3-b]pyrazin-8-ylmethanamine also makes it an attractive scaffold for further chemical modifications. By introducing different functional groups at various positions on the pyrido[2,3-b]pyrazine ring, chemists can tailor the compound's properties for specific applications. For example, the addition of electron-donating or electron-withdrawing groups can significantly alter the compound's reactivity and electronic behavior.

From an environmental standpoint, the synthesis and application of Pyrido[2,3-b]pyrazin-8-ylmethanamine are considered safe and sustainable. The compound does not fall under any category of hazardous chemicals or controlled substances, making it suitable for use in various industrial and academic settings.

In conclusion, Pyrido[2,3-b]pyrazin-8-ylmethanamine, with its CAS number 933690-51-8, represents a versatile and innovative compound with wide-ranging applications in chemistry and materials science. Its unique structure and functional properties continue to inspire researchers to explore new avenues for its utilization. As advancements in synthetic methods and material characterization techniques unfold, this compound is poised to play an even more significant role in both academic research and industrial applications.